molecular formula C11H16O2 B2396477 1-Ethoxy-4-(2-methoxyethyl)benzene CAS No. 174461-04-2

1-Ethoxy-4-(2-methoxyethyl)benzene

Cat. No. B2396477
CAS RN: 174461-04-2
M. Wt: 180.247
InChI Key: SWARAROBJVRROR-UHFFFAOYSA-N
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Description

1-Ethoxy-4-(2-methoxyethyl)benzene is an organic compound with the molecular weight of 180.25 . It is a liquid at room temperature .


Molecular Structure Analysis

The molecular structure of 1-Ethoxy-4-(2-methoxyethyl)benzene can be represented by the InChI code: 1S/C11H16O2/c1-3-13-11-6-4-10(5-7-11)8-9-12-2/h4-7H,3,8-9H2,1-2H3 .


Chemical Reactions Analysis

While specific chemical reactions involving 1-Ethoxy-4-(2-methoxyethyl)benzene are not available, aromatic compounds like this typically undergo electrophilic aromatic substitution reactions .


Physical And Chemical Properties Analysis

1-Ethoxy-4-(2-methoxyethyl)benzene is a liquid at room temperature . It has a molecular weight of 180.25 .

Safety and Hazards

This compound is classified as a warning under the GHS07 pictogram. It may cause skin irritation (H315), eye irritation (H319), and may cause respiratory irritation (H335) .

Mechanism of Action

Mode of Action

It is known that benzene derivatives can undergo electrophilic aromatic substitution . In this process, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. A proton is then removed from this intermediate, yielding a substituted benzene ring .

properties

IUPAC Name

1-ethoxy-4-(2-methoxyethyl)benzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H16O2/c1-3-13-11-6-4-10(5-7-11)8-9-12-2/h4-7H,3,8-9H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SWARAROBJVRROR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)CCOC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H16O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

180.24 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Ethoxy-4-(2-methoxyethyl)benzene

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